Cas no 1071842-61-9 (Cyclopropyl 4-Fluorobenzyl Ketone)

• Product Name: Cyclopropyl 4-Fluorobenzyl Ketone
• CAS No: 1071842-61-9
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 1063276
• PubChem ID: 20188359
• Update Time: 2025-07-19

Cyclopropyl 4-Fluorobenzyl Ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl 4-Fluorobenzyl Ketone
• 1-Cyclopropyl-2-(4-fluorophenyl)ethanone
• N14145
• YMSQEGGMZUPCFH-UHFFFAOYSA-N
• 1071842-61-9
• Cyclopropyl(4-fluorobenzyl) ketone
• AMY19239
• SCHEMBL9664669
• 1-Cyclopropyl-2-(4-fluorophenyl)ethan-1-one
• DTXSID30603346
• cyclopropyl-4-fluorobenzylmethanone
• DB-230146
• SY362708
• MFCD11934795

• Inchi： 1S/C11H11FO/c12-10-5-1-8(2-6-10)7-11(13)9-3-4-9/h1-2,5-6,9H,3-4,7H2
• InChI Key： YMSQEGGMZUPCFH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C1CC1)=O

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 43-45°C
• Boiling Point: 258.1±15.0 ºC (760 Torr),
• Flash Point: 109.1±10.6 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Cyclopropyl 4-Fluorobenzyl Ketone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclopropyl 4-Fluorobenzyl Ketone

Cyclopropyl 4-Fluorobenzyl Ketone (CAS No. 1071842-61-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Cyclopropyl 4-Fluorobenzyl Ketone (CAS No. 1071842-61-9) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. This organoketone, characterized by its cyclopropyl and fluorobenzyl substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it an attractive candidate for further derivatization, enabling the development of novel therapeutic agents with enhanced pharmacological properties.

The CAS No. 1071842-61-9 identifier ensures unambiguous recognition and classification of this compound within chemical databases and regulatory frameworks. As a key building block in medicinal chemistry, Cyclopropyl 4-Fluorobenzyl Ketone plays a pivotal role in the construction of complex molecular architectures. The presence of both cyclopropyl and fluorobenzyl groups imparts distinct electronic and steric properties, which can be strategically exploited to modulate the biological activity of derived compounds.

In recent years, the demand for fluorinated aromatic compounds has surged due to their favorable pharmacokinetic profiles and improved metabolic stability. The incorporation of a fluorine atom into a benzyl ketone framework enhances binding affinity and selectivity, making such derivatives highly sought after in drug discovery programs. Cyclopropyl 4-Fluorobenzyl Ketone exemplifies this trend, offering a scaffold that can be readily functionalized to produce a wide array of pharmacologically relevant molecules.

One of the most compelling aspects of Cyclopropyl 4-Fluorobenzyl Ketone is its utility in constructing heterocyclic systems. Heterocycles are ubiquitous in biologically active compounds, often serving as the core structure responsible for target interaction and therapeutic efficacy. By serving as a precursor for various heterocycles, this ketone enables chemists to explore novel chemical space with the potential to yield groundbreaking treatments for diverse diseases.

The cyclopropyl group, in particular, is known for its ability to introduce conformational constraints into molecular structures. This rigidity can be leveraged to optimize binding interactions with biological targets, such as enzymes or receptors. Furthermore, the fluorobenzyl moiety contributes to lipophilicity and metabolic resilience, making it an ideal candidate for further derivatization into drug candidates that exhibit prolonged half-lives and reduced susceptibility to degradation.

Recent advancements in synthetic methodologies have further highlighted the importance of Cyclopropyl 4-Fluorobenzyl Ketone in modern drug development. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling reactions, have opened up new avenues for constructing complex molecular frameworks from this intermediate. These techniques allow for precise control over regioselectivity and stereochemistry, enabling the synthesis of enantiomerically pure derivatives with tailored biological activities.

The pharmaceutical industry has shown particular interest in leveraging Cyclopropyl 4-Fluorobenzyl Ketone for the development of central nervous system (CNS) therapeutics. The combination of lipophilicity imparted by the fluorobenzyl group and the rigid conformational constraints provided by the cyclopropyl moiety make it an excellent scaffold for designing molecules that can cross the blood-brain barrier efficiently. This has spurred research into its application in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Another promising area of application is in oncology research. Fluorinated benzene derivatives have been extensively studied for their antitumor properties, with several FDA-approved drugs featuring such structural motifs. Cyclopropyl 4-Fluorobenzyl Ketone provides a versatile platform for generating novel kinase inhibitors and other targeted therapies that exhibit high selectivity and potency against cancer cell lines. Its role as a key intermediate continues to drive innovation in oncology drug discovery.

The synthesis of Cyclopropyl 4-Fluorobenzyl Ketone itself is an intricate process that requires careful optimization to ensure high yield and purity. Modern synthetic routes often involve multi-step sequences that begin with readily available starting materials and proceed through well-established transformations such as Grignard reactions, Friedel-Crafts acylation, and fluorination protocols. The efficiency of these synthetic pathways is crucial for large-scale production, where cost-effectiveness and scalability are paramount considerations.

In conclusion, Cyclopropyl 4-Fluorobenzyl Ketone (CAS No. 1071842-61-9) represents a cornerstone compound in contemporary pharmaceutical synthesis. Its unique structural attributes enable the construction of diverse bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated aromatic compounds, this ketone will undoubtedly remain at the forefront of drug discovery efforts across multiple therapeutic areas.